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Compound of Interest

Compound Name: 6-O-Nicotiylbarbatin C

Cat. No.: B15593182

Disclaimer: As of December 2025, a comprehensive scientific publication detailing the initial
isolation, full characterization, and specific biological activities of 6-O-Nicotinoylbarbatin C
could not be located in the public domain. The following guide is compiled from commercial
product data and scientific literature on closely related neo-clerodane diterpenoids isolated
from Scutellaria barbata. Information presented should be considered in this context.

Introduction

6-O-Nicotinoylbarbatin C is a naturally occurring neo-clerodane diterpenoid isolated from the
herb Scutellaria barbata D. Don (Lamiaceae).[1] This class of compounds has garnered
significant interest from researchers due to their diverse and potent biological activities,
including cytotoxic, anti-inflammatory, and insect antifeedant properties. This guide provides a
summary of the available technical data for 6-O-Nicotinoylbarbatin C and related compounds,
intended for researchers, scientists, and drug development professionals.

Physicochemical Properties

The available data for 6-O-Nicotinoylbarbatin C is summarized in the table below. This
information is primarily sourced from chemical supplier datasheets.
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Property Value Reference
CAS Number 1015776-92-7 [1]
Molecular Formula C26H31NOe [1]
Molecular Weight 453.5 g/mol [1]
Purity =298% [1]
Physical Description Powder [1]

The herbs of Scutellaria

Source [1]
barbata D. Don
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone
Store in a sealed, cool, and dry
condition. Stock solutions can
Storage

be stored below -20°C for

several months.

Biological Activity

While specific biological activity data for 6-O-Nicotinoylbarbatin C is not readily available in

peer-reviewed literature, a closely related compound, 6-O-Nicotinoylscutebarbatine G

(Scutebatin C), also isolated from Scutellaria barbata, has reported cytotoxic activities. It is

plausible that 6-O-Nicotinoylbarbatin C exhibits similar biological effects.

Cell Line Cancer Type ICs0 (M)
HONE-1 Nasopharyngeal Carcinoma 3.1
KB Oral Epidermoid Carcinoma 2.1
HT29 Colorectal Carcinoma 5.7

Experimental Protocols
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Detailed experimental protocols for the isolation and characterization of 6-O-Nicotinoylbarbatin
C are not available. However, a general methodology for the isolation of neo-clerodane
diterpenoids from Scutellaria species can be outlined based on published literature for similar
compounds.

General Protocol for Isolation of Neo-clerodane Diterpenoids from Scutellaria barbata

o Extraction: The dried and powdered aerial parts of Scutellaria barbata are extracted
exhaustively with a solvent such as 95% ethanol at room temperature. The solvent is then
evaporated under reduced pressure to yield a crude extract.

o Fractionation: The crude extract is suspended in water and partitioned successively with
solvents of increasing polarity, such as petroleum ether, chloroform, and ethyl acetate, to
separate compounds based on their polarity.

o Chromatographic Separation: The chloroform and ethyl acetate fractions, which are typically
rich in diterpenoids, are subjected to multiple chromatographic steps for further purification.

o Silica Gel Column Chromatography: The fraction is applied to a silica gel column and
eluted with a gradient of solvents, for example, a hexane-ethyl acetate or chloroform-
methanol gradient. Fractions are collected and monitored by Thin Layer Chromatography
(TLC).

o Sephadex LH-20 Column Chromatography: Fractions containing compounds of interest
are often further purified on a Sephadex LH-20 column using a solvent like methanol to
remove pigments and other impurities.

o Preparative High-Performance Liquid Chromatography (HPLC): Final purification is
typically achieved using preparative HPLC on a C18 column with a mobile phase such as
a methanol-water or acetonitrile-water gradient.

e Structure Elucidation: The structure of the purified compound is determined using a
combination of spectroscopic techniques:

o Mass Spectrometry (MS): To determine the molecular weight and elemental composition.
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o Nuclear Magnetic Resonance (NMR): 1D (*H and 13C) and 2D (COSY, HSQC, HMBC,
NOESY) NMR spectroscopy to establish the chemical structure and stereochemistry.

o Infrared (IR) and Ultraviolet (UV) Spectroscopy: To identify functional groups.

Visualizations
Experimental Workflow

The following diagram illustrates a general workflow for the isolation and characterization of
bioactive compounds from a plant source.
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General workflow for natural product isolation.
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Postulated Signaling Pathway for Cytotoxicity

The precise mechanism of action for 6-O-Nicotinoylbarbatin C has not been elucidated.
However, many diterpenoids exert their cytotoxic effects by inducing apoptosis (programmed
cell death). The diagram below illustrates a generalized apoptotic pathway that could be a
plausible mechanism for this class of compounds.
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Generalized mitochondrial apoptotic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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